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For Researchers, Scientists, and Drug Development Professionals

This technical whitepaper provides an in-depth exploration of the core physical properties of

pure propane (C₃H₈). The following sections detail quantitative physical data, standardized

experimental methodologies for determining these properties, and logical and process-oriented

diagrams to illustrate key relationships and production pathways.

Core Physical and Chemical Properties
Propane is a three-carbon alkane that is a gas at standard temperature and pressure.[1] It is a

colorless and odorless gas in its natural state; an odorant such as ethyl mercaptan is added for

safety to aid in leak detection.[2][3] Propane is a key constituent of Liquefied Petroleum Gas

(LPG) and is produced from natural gas processing and crude oil refining.[4][5]

Table 1-1: General Properties of Propane
Property Value

Chemical Formula C₃H₈[4]

Molar Mass 44.097 g/mol [2]

IUPAC Name Propane[1]

CAS Registry Number 74-98-6[1]
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Table 1-2: Thermodynamic Properties of Propane
Property Value

Triple Point 85.47 K (-187.68 °C)[6]

Melting Point 85.47 K (-187.7 °C)[2][7]

Normal Boiling Point 231.1 K (-42.1 °C)[1][7]

Critical Temperature 369.9 K (96.8 °C)[7]

Critical Pressure 4.301 MPa[7]

Critical Density 220 kg/m ³[7]

Latent Heat of Vaporization (at boiling point) 428 kJ/kg[8]

Latent Heat of Fusion 44.4 kJ/kg[8]

Standard Enthalpy of Formation (gas) -104.7 kJ/mol[6]

Standard Molar Entropy (gas) 269.91 J/(mol·K)[6]

Heat Capacity (gas, cₚ) 73.60 J/(mol·K)[6]

Table 1-3: Physical Properties of Propane
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Property Value

Gas Density (at 0 °C) 2.0098 kg/m ³[2]

Gas Density (at 25 °C) 1.808 kg/m ³[1]

Liquid Density (at 25 °C) 0.493 g/cm³[2]

Specific Gravity of Gas (air = 1) 1.52[4][8]

Specific Gravity of Liquid (water = 1) 0.509[9]

Solubility in Water Insoluble[2]

Solubility in Other Solvents
Soluble in diethyl ether, benzene, chloroform,

ethyl ether, and ethanol[2]

Vapor Pressure (at 37.8 °C) ~1370 kPa (199 psi)

Octane Number 125[4]

Table 1-4: Safety and Combustion Properties of Propane
Property Value

Flammability Limits in Air 2.2 – 9.6 % by volume[3][10]

Ignition Temperature 920 - 1020 °F (493 - 549 °C)[4][9]

Maximum Flame Temperature 1982 °C[4]

Heat of Combustion ~50 MJ/kg[1]

Experimental Protocols
The determination of the physical properties of propane, particularly for custody transfer and

safety, is governed by standardized testing methods. Below are detailed methodologies for two

key properties: vapor pressure and density.

Determination of Vapor Pressure (ASTM D1267 / D6897)
The vapor pressure of liquefied petroleum gases is a critical safety parameter for the design of

storage and handling systems.[10]
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Objective: To determine the gauge vapor pressure of liquefied propane.

Apparatus:

Vapor Pressure Apparatus (Reid Method): Consisting of an upper chamber and a lower

chamber (liquid chamber).

Pressure Gauge: Calibrated to measure the expected pressure range.

Water Bath: Capable of maintaining a constant temperature, typically 37.8°C (100°F).[10]

Sample Transfer Connection: Tubing and fittings to safely transfer a liquid sample from the

source cylinder to the apparatus.

Methodology (Summary of ASTM D1267 - LP-Gas Method):

Apparatus Preparation: The upper and lower chambers are cleaned and dried. The lower

chamber is chilled prior to sampling.

Sampling: The lower chamber is attached to the liquid propane source. The inlet valve is

opened to allow the liquid propane to fill the chamber, displacing any air. The chamber is

filled to approximately 20% of its volume to allow for expansion.

Assembly: The upper chamber is securely connected to the lower chamber.

Immersion: The assembled apparatus is immersed in a constant temperature water bath

maintained at 37.8°C.[10]

Equilibration and Measurement: The apparatus is agitated periodically until a constant

pressure reading is observed on the gauge. This constant pressure is recorded as the vapor

pressure.

An alternative, automated method is described in ASTM D6897 (Expansion Method), which

uses an automatic instrument. A small volume of sample is drawn into a temperature-controlled

chamber, which is then expanded to a specific vapor-to-liquid ratio (e.g., 0.5:1). The chamber is

heated to the test temperature, and the resulting equilibrium pressure is measured.[11][12]
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Determination of Density (ASTM D1657)
Density is a crucial property for converting volumetric measurements to mass for sales and

custody transfer.[1][5]

Objective: To determine the density of liquid propane at a specific temperature.

Apparatus:

Pressure Hydrometer Cylinder: A transparent, high-pressure cylinder designed to withstand

the vapor pressure of propane.[1]

Hydrometer: Calibrated for use with light hydrocarbons.

Thermometer: With appropriate range and accuracy.

Constant-Temperature Bath: To maintain the hydrometer cylinder at the desired temperature.

[1]

Methodology (Summary of ASTM D1657 - Pressure Hydrometer Method):

Apparatus Preparation: The pressure hydrometer cylinder is cleaned, dried, and purged with

a portion of the propane sample.

Sampling: The cylinder is filled with the liquid propane sample to a level that allows the

hydrometer to float freely. The cylinder is then sealed.

Temperature Equilibration: The filled cylinder is placed in a constant-temperature bath until

the sample reaches the desired temperature and thermal equilibrium is established.[1]

Measurement: Once the temperature is stable, the hydrometer reading and the sample

temperature are recorded.

Corrections: The initial hydrometer reading is corrected for meniscus effect and thermal

glass expansion to obtain the final density measurement.[4]

Visualizations
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The following diagrams illustrate the classification, production, and experimental workflow

related to propane.
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Chemical Classification

Key Property Categories

Hydrocarbon

Alkane (CnH2n+2)

Propane (C3H8)

Thermodynamic Properties
(e.g., Boiling Point, Critical Point)

Physical Properties
(e.g., Density, Vapor Pressure)

Safety Properties
(e.g., Flammability Limits, Ignition Temp.)

Natural Gas Processing

Crude Oil Refining

Natural Gas Well Stream Separation Unit DehydrationWet Gas NGL Extraction
(e.g., Turboexpander)

Fractionation TrainNGLs Propane

Crude Oil Feedstock Atmospheric Distillation Vapor Recovery UnitOverhead Vapors LPG (Propane/Butane) PropaneSeparation
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Start: Obtain Liquid Propane Sample

Prepare & Purge Pressure Hydrometer Cylinder (ASTM D1657)

Fill Cylinder with Sample

Place Cylinder in Constant Temp. Bath and Equilibrate

Record Hydrometer Reading and Temperature

Apply Corrections (Meniscus, Thermal Expansion)

Final Density Value

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com
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